l-Alanyl-l-glutamine

Specification

• CAS No.: 39537-23-0
• Molecular Formula: C8H15N3O4
• Molecular Weight: 217.22 g/mol
• IUPAC Name: (2S)-5-amino-2-[[(2S)-2-aminopropanoyl]amino]-5-oxopentanoic acid
• Standard InChI: InChI=1S/C8H15N3O4/c1-4(9)7(13)11-5(8(14)15)2-3-6(10)12/h4-5H,2-3,9H2,1H3,(H2,10,12)(H,11,13)(H,14,15)/t4-,5-/m0/s1
• Standard InChI Key: HJCMDXDYPOUFDY-WHFBIAKZSA-N
• Isomeric SMILES: C[C@@H](C(=O)N[C@@H](CCC(=O)N)C(=O)O)N
• SMILES: CC(C(=O)NC(CCC(=O)N)C(=O)O)N
• Canonical SMILES: CC(C(=O)NC(CCC(=O)N)C(=O)O)N
• Appearance: Solid powder
• Melting Point: 230.00 to 232.00 °C. @ 760.00 mm Hg

Introduction

Chemical and Physical Properties

Solubility and Stability

Ala-Gln exhibits a solubility of 586 g/L at room temperature, over tenfold higher than glutamine (35 g/L). This property is critical for parenteral nutrition, where high-concentration infusions are required without precipitation risks.

Table 1: Comparative Properties of L-Alanyl-L-Glutamine and L-Glutamine

Property	L-Alanyl-L-Glutamine	L-Glutamine
Solubility (g/L, 25°C)	586	35
Thermal Stability	Stable at 121°C	Degrades rapidly
Shelf-Life (25°C)	5.3 years	Days to weeks
Primary Degradation Byproduct	L-Glutamine	Ammonia

Degradation Kinetics

Degradation occurs via two pathways: peptide bond cleavage and deamination. The activation energy at pH 6.0 is 27.1 kcal/mol, with a predicted half-life of 7.1 months at 40°C. This slow decomposition ensures sustained glutamine release, minimizing cytotoxic ammonia accumulation.

Applications in Medical and Clinical Settings

Parenteral Nutrition

In critically ill patients, Ala-Gln supplementation (0.3 g/kg/day) significantly improves six-month survival rates (66.7% vs. 40% in controls). This is attributed to glutamine’s role in maintaining intestinal integrity, reducing bacterial translocation, and modulating immune responses.

Table 2: Clinical Outcomes of Ala-Gln Supplementation in ICU Patients

Parameter	Ala-Gln Group (n=34)	Control Group (n=34)
6-Month Survival Rate	66.7%	40%
Plasma Glutamine Levels	Normalized	Deficient
Infection Incidence	Reduced by 30%	Higher incidence

Immune and Metabolic Support

Ala-Gln enhances pancreatic beta-cell function by preserving mitochondrial metabolism and insulin secretion pathways. In murine models, it prevents jejunal crypt depletion during protein-fat deficiency, underscoring its cytoprotective effects.

Role in Cell Culture and Biotechnology

Stability in Cell Media

Ala-Gln (marketed as GlutaMAX® and AminoStable®) replaces glutamine in mammalian cell cultures, reducing medium replacement frequency by 50%. Its gradual hydrolysis ensures steady glutamine availability, critical for CHO cell antibody production and viability.

Table 3: Impact of Ala-Gln on CHO Cell Cultures

Metric	Ala-Gln Media	Glutamine Media
Ammonia Concentration	0.5 mM	2.1 mM
Apoptosis Rate	12%	28%
Antibody Yield	1.8 g/L	1.2 g/L

Industrial Relevance

Thermo Scientific and Ajinomoto commercialize Ala-Gln for biopharmaceutical production, citing its compatibility with sterilization protocols and scalability.

Dietary and Nutritional Applications

Gastrointestinal Health

Oral Ala-Gln supplementation reduces diarrhea incidence by 40% in malnourished populations by fortifying gut barrier function. In aquaculture, 1.0% dietary inclusion boosts Amur sturgeon growth by 15%, linked to upregulated lipid metabolism genes (e.g., fasn, pparγ).

Aquaculture Case Study

A 56-day trial with Acipenser schrenckii revealed 2,891 differentially expressed genes post-Ala-Gln supplementation, primarily enriching cytokine signaling and beta-alanine metabolism pathways.

Future Research Directions

Emerging studies explore Ala-Gln’s epigenetic effects, particularly its modulation of DNA repair genes (e.g., rad51, brca1) in cancer models. Additionally, its role in neurodegenerative diseases, via glutamine’s neurotransmitter functions, warrants investigation.